2-[4-(benzyloxy)phenoxy]-N'-(2-ethoxy-5-methoxybenzylidene)propanohydrazide

• IUPAC Name: N-[(E)-(2-ethoxy-5-methoxyphenyl)methylideneamino]-2-(4-phenylmethoxyphenoxy)propanamide
• InChI: InChI=1S/C26H28N2O5/c1-4-31-25-15-14-24(30-3)16-21(25)17-27-28-26(29)19(2)33-23-12-10-22(11-13-23)32-18-20-8-6-5-7-9-20/h5-17,19H,4,18H2,1-3H3,(H,28,29)/b27-17+
• InChI Key: TVWQKCISGOHBCG-WPWMEQJKSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)OC)C=NNC(=O)C(C)OC2=CC=C(C=C2)OCC3=CC=CC=C3
• Isomeric SMILES: CCOC1=C(C=C(C=C1)OC)/C=N/NC(=O)C(C)OC2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C26H28N2O5
• Molecular Weight: 448.5 g/mol

Description

2-[4-(benzyloxy)phenoxy]-N'-(2-ethoxy-5-methoxybenzylidene)propanohydrazide is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of hydrazide derivatives and has shown promising results in various studies.

Scientific Research Applications

2-[4-(benzyloxy)phenoxy]-N'-(2-ethoxy-5-methoxybenzylidene)propanohydrazide has been studied for its potential applications in various scientific research areas. Some of the research applications include:
1. Anticancer activity: The compound has been shown to exhibit potent anticancer activity against various cancer cell lines. It induces cell cycle arrest and apoptosis in cancer cells by targeting specific signaling pathways.
2. Anti-inflammatory activity: The compound has been found to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
3. Antimicrobial activity: The compound has shown promising antimicrobial activity against various bacterial and fungal strains.
4. Antioxidant activity: The compound has been shown to possess antioxidant activity by scavenging free radicals and reducing oxidative stress.

Mechanism of Action

The mechanism of action of 2-[4-(benzyloxy)phenoxy]-N'-(2-ethoxy-5-methoxybenzylidene)propanohydrazide is not fully understood. However, it is believed to exert its effects by targeting specific signaling pathways and enzymes. The compound has been shown to inhibit the activity of certain enzymes such as topoisomerase and HDAC, which are involved in cancer progression and inflammation. It also modulates the expression of various genes involved in cell cycle regulation, apoptosis, and immune response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-(benzyloxy)phenoxy]-N'-(2-ethoxy-5-methoxybenzylidene)propanohydrazide have been studied extensively. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells by activating specific signaling pathways. It also inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation. The compound has shown promising antimicrobial activity against various bacterial and fungal strains. It also possesses antioxidant activity, which reduces oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(benzyloxy)phenoxy]-N'-(2-ethoxy-5-methoxybenzylidene)propanohydrazide in lab experiments include its potent anticancer, anti-inflammatory, antimicrobial, and antioxidant activities. The compound is easy to synthesize and purify, and its purity and identity can be confirmed by various analytical techniques. However, the limitations of using this compound include its potential toxicity and limited availability.

Future Directions

There are several future directions for the study of 2-[4-(benzyloxy)phenoxy]-N'-(2-ethoxy-5-methoxybenzylidene)propanohydrazide. Some of the future directions include:
1. Optimization of synthesis method: The synthesis method can be optimized to improve the yield and purity of the compound.
2. Structural modification: Structural modifications can be made to the compound to improve its potency and selectivity.
3. In vivo studies: In vivo studies can be conducted to evaluate the pharmacokinetics and toxicity of the compound.
4. Clinical trials: Clinical trials can be conducted to evaluate the efficacy and safety of the compound in humans.
Conclusion:
In conclusion, 2-[4-(benzyloxy)phenoxy]-N'-(2-ethoxy-5-methoxybenzylidene)propanohydrazide is a novel compound that has shown promising results in various scientific research areas. The compound possesses potent anticancer, anti-inflammatory, antimicrobial, and antioxidant activities. However, further studies are needed to fully understand the mechanism of action and evaluate its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-[4-(benzyloxy)phenoxy]-N'-(2-ethoxy-5-methoxybenzylidene)propanohydrazide involves the reaction of 4-(benzyloxy)phenylhydrazine with 2-ethoxy-5-methoxybenzaldehyde in the presence of propanoic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization. The purity and identity of the compound are confirmed by various analytical techniques such as NMR, IR, and mass spectrometry.